Cas no 2177266-21-4 ((S)-DTB-SpiroSAP)

• Product Name: (S)-DTB-SpiroSAP
• CAS No: 2177266-21-4
• MF: C₅₀H₆₆NPS₂
• MW: 776.169512271881
• MDL: MFCD29905428
• CID: 4771411
• PubChem ID: 121237784
• Update Time: 2026-02-26

(S)-DTB-SpiroSAP Chemical and Physical Properties

Names and Identifiers

• (S)-DTB-SPIROSAP
• SCHEMBL19971095
• MFCD29905428
• (3R)-4'-Bis(3,5-ditert-butylphenyl)phosphanyl-N-(1,3-dithian-2-ylmethyl)-3,3'-spirobi[1,2-dihydroindene]-4-amine
• (R)-DTB-SpiroSAP
• J10031
• 1809609-53-7
• AS-56802
• (S)-(-)-7-[N-(1,3-dithian-2-yl)methylamino]-7'-[bis(3,5-di-t-butylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobindane
• 2177266-21-4
• AKOS037645072
• (S)-DTB-SpiroSAP

• MDL： MFCD29905428
• Inchi： 1S/C50H66NPS2/c1-46(2,3)35-26-36(47(4,5)6)29-39(28-35)52(40-30-37(48(7,8)9)27-38(31-40)49(10,11)12)42-19-14-17-34-21-23-50(45(34)42)22-20-33-16-13-18-41(44(33)50)51-32-43-53-24-15-25-54-43/h13-14,16-19,26-31,43,51H,15,20-25,32H2,1-12H3/t50-/m0/s1
• InChI Key： BNYILTASQNPKOC-DPDRHGIRSA-N
• SMILES： S1CCCSC1CNC1C2=C(C=CC=1)CC[C@]12C2=C(C=CC=C2P(C2=CC(C(C)(C)C)=CC(C(C)(C)C)=C2)C2=CC(C(C)(C)C)=CC(C(C)(C)C)=C2)CC1

Computed Properties

• Exact Mass: 775.43743045g/mol
• Monoisotopic Mass: 775.43743045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 54
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 62.6Ų

Additional information on (S)-DTB-SpiroSAP

(S)-DTB-SpiroSAP (CAS No. 2177266-21-4): A Novel Compound in Chemical Biology and Drug Discovery

(S)-DTB-SpiroSAP (CAS No. 2177266-21-4) is a cutting-edge compound that has garnered significant attention in the fields of chemical biology and drug discovery. This compound, characterized by its unique spirocyclic structure and enantiomeric purity, holds great potential for various applications, including as a tool for studying protein-protein interactions and as a lead compound for therapeutic development.

The (S)-DTB-SpiroSAP molecule is part of a class of compounds known for their ability to modulate specific biological pathways. Its spirocyclic framework provides enhanced stability and bioavailability, making it an attractive candidate for both in vitro and in vivo studies. Recent research has highlighted the compound's ability to selectively bind to key protein targets, thereby offering new insights into the mechanisms of action of these targets.

In the context of chemical biology, (S)-DTB-SpiroSAP has been utilized to probe the functional roles of specific proteins within complex cellular networks. For instance, studies have shown that this compound can effectively disrupt protein-protein interactions that are critical for cellular signaling pathways. This property makes it a valuable tool for understanding the intricate regulatory mechanisms that govern cellular processes such as proliferation, differentiation, and apoptosis.

One of the key advantages of (S)-DTB-SpiroSAP is its high enantiomeric purity. The (S) configuration confers unique biological activities that are not observed in the (R) enantiomer. This enantiomeric selectivity is crucial for achieving precise modulation of target proteins, thereby minimizing off-target effects and enhancing the overall efficacy of the compound. Recent advancements in chiral synthesis have made it possible to produce (S)-DTB-SpiroSAP with high purity and yield, further facilitating its use in research settings.

In the realm of drug discovery, (S)-DTB-SpiroSAP has shown promise as a lead compound for developing novel therapeutics. Preclinical studies have demonstrated its potential in treating various diseases, including cancer and neurodegenerative disorders. For example, research has shown that (S)-DTB-SpiroSAP can selectively inhibit the activity of certain kinases involved in cancer progression, thereby providing a new avenue for targeted therapy.

The pharmacokinetic properties of (S)-DTB-SpiroSAP have also been extensively studied. Its favorable solubility and permeability characteristics make it suitable for oral administration, which is a significant advantage in drug development. Additionally, its low toxicity profile and minimal side effects further enhance its therapeutic potential.

To further explore the therapeutic applications of (S)-DTB-SpiroSAP, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's pharmacodynamics, pharmacokinetics, and overall tolerability in patients with various conditions. Preliminary results from these trials have been encouraging, suggesting that (S)-DTB-SpiroSAP may offer a novel treatment option for several unmet medical needs.

In conclusion, (S)-DTB-SpiroSAP (CAS No. 2177266-21-4) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, high enantiomeric purity, and selective biological activities make it a valuable tool for both basic research and therapeutic development. As ongoing studies continue to uncover new applications and mechanisms of action, the potential impact of this compound on human health is expected to grow significantly.